Cas no 1185038-46-3 (1-(2,4-dibromophenoxy)-3-(4-phenylpiperazin-1-yl)propan-2-ol dihydrochloride)

• Product Name: 1-(2,4-dibromophenoxy)-3-(4-phenylpiperazin-1-yl)propan-2-ol dihydrochloride
• CAS No: 1185038-46-3
• MF: C₁₉H₂₄Br₂Cl₂N₂O₂
• MW: 543.12006187439
• CID: 5388767
• Update Time: 2025-11-06

1-(2,4-dibromophenoxy)-3-(4-phenylpiperazin-1-yl)propan-2-ol dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-Piperazineethanol, α-[(2,4-dibromophenoxy)methyl]-4-phenyl-, hydrochloride (1:2)
• 1-(2,4-dibromophenoxy)-3-(4-phenylpiperazin-1-yl)propan-2-ol dihydrochloride

• Inchi： 1S/C19H22Br2N2O2.2ClH/c20-15-6-7-19(18(21)12-15)25-14-17(24)13-22-8-10-23(11-9-22)16-4-2-1-3-5-16;;/h1-7,12,17,24H,8-11,13-14H2;2*1H
• InChI Key： FYUOLUQMYCZAMK-UHFFFAOYSA-N
• SMILES： N1(CC(COC2=CC=C(Br)C=C2Br)O)CCN(C2=CC=CC=C2)CC1.[H]Cl.[H]Cl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on 1-(2,4-dibromophenoxy)-3-(4-phenylpiperazin-1-yl)propan-2-ol dihydrochloride

Comprehensive Overview of 1-(2,4-dibromophenoxy)-3-(4-phenylpiperazin-1-yl)propan-2-ol dihydrochloride (CAS No. 1185038-46-3)

1-(2,4-dibromophenoxy)-3-(4-phenylpiperazin-1-yl)propan-2-ol dihydrochloride (CAS No. 1185038-46-3) is a specialized chemical compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, often referred to by its abbreviated name in scientific literature, is a derivative of phenylpiperazine and features a unique dibromophenoxy moiety. Its molecular structure makes it a subject of interest for researchers exploring novel therapeutic agents, particularly in the fields of neurology and psychopharmacology.

The compound's chemical formula and structural complexity contribute to its potential applications in drug discovery. Researchers are particularly interested in its dihydrochloride salt form, which enhances solubility and stability, making it suitable for various experimental protocols. The presence of the 2,4-dibromophenoxy group suggests potential interactions with biological targets, such as receptors or enzymes, which could be leveraged for developing new treatments for neurological disorders.

In recent years, the demand for 1-(2,4-dibromophenoxy)-3-(4-phenylpiperazin-1-yl)propan-2-ol dihydrochloride has increased due to its relevance in studying serotonin and dopamine receptors. These receptors play a crucial role in mood regulation, cognition, and behavior, making this compound a valuable tool for neuroscientists. Additionally, its phenylpiperazine core is a common feature in many psychotropic drugs, further highlighting its importance in medicinal chemistry.

From a synthetic chemistry perspective, the compound's preparation involves multi-step organic reactions, including nucleophilic substitution and amine alkylation. These processes require precise control of reaction conditions to achieve high yields and purity. The dihydrochloride salt form is typically obtained through acidification, which improves its handling and storage properties. Researchers often utilize advanced analytical techniques, such as NMR spectroscopy and mass spectrometry, to confirm the compound's identity and purity.

The pharmacological potential of 1-(2,4-dibromophenoxy)-3-(4-phenylpiperazin-1-yl)propan-2-ol dihydrochloride is a hot topic in contemporary research. Preliminary studies suggest that it may exhibit modulatory effects on certain neurotransmitter systems, which could have implications for treating conditions like anxiety, depression, or even neurodegenerative diseases. However, further in vitro and in vivo studies are needed to fully elucidate its mechanisms of action and therapeutic potential.

In the context of drug development, this compound is often explored as a lead molecule or a chemical probe. Its unique structure allows for modifications that can optimize its bioavailability and target selectivity. Researchers are also investigating its potential as a radiotracer in imaging studies, which could provide insights into brain function and pathology. These applications align with the growing interest in precision medicine and personalized therapeutics.

The market dynamics for 1-(2,4-dibromophenoxy)-3-(4-phenylpiperazin-1-yl)propan-2-ol dihydrochloride reflect its niche but growing demand. Suppliers and manufacturers cater primarily to academic institutions, pharmaceutical companies, and contract research organizations (CROs). The compound is typically available in small quantities for research purposes, with pricing influenced by factors such as purity, synthesis complexity, and market competition. As interest in neurological drug discovery continues to rise, the demand for such specialized compounds is expected to grow.

For researchers working with 1-(2,4-dibromophenoxy)-3-(4-phenylpiperazin-1-yl)propan-2-ol dihydrochloride, proper handling and storage are essential. The compound should be stored in a cool, dry place, away from light and moisture, to maintain its stability. Standard laboratory safety protocols, including the use of personal protective equipment (PPE), should always be followed to ensure safe handling.

In summary, 1-(2,4-dibromophenoxy)-3-(4-phenylpiperazin-1-yl)propan-2-ol dihydrochloride (CAS No. 1185038-46-3) is a promising compound with diverse applications in pharmaceutical research and drug development. Its unique structural features and potential pharmacological effects make it a valuable tool for scientists exploring new therapeutic avenues. As research progresses, this compound may play a pivotal role in advancing our understanding of neurological disorders and developing innovative treatments.